Cas no 754977-02-1 (6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine)

• Product name: 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine
• CAS No: 754977-02-1
• MF: C₁₀H₁₅N₃
• MW: 177.2462
• MDL: MFCD09049100
• CID: 1070168
• PubChem ID: 16776654

6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(1-Pyrrolidinyl)-3-pyridinyl]methanamine
• (6-pyrrolidin-1-ylpyridin-3-yl)methylamine
• AC1Q542F
• AG-A-06357
• AG-L-55603
• AGN-PC-015W2Y
• CTK7E5154
• MolPort-004-296-701
• 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine
• (6-pyrrolidin-1-ylpyridin-3-yl)methanamine
• Z239126458
• [6-(pyrrolidin-1-yl)pyridin-3-yl]methanamine
• AKOS000133022
• [(6-pyrrolidin-1-ylpyridin-3-yl)methyl]amine
• 754977-02-1
• EN300-31075
• (6-(pyrrolidin-1-yl)pyridin-3-yl)methanamine
• SCHEMBL10254779
• F2147-1544
• BS-13796
• SB53854

• MDL： MFCD09049100
• Inchi： InChI=1S/C10H15N3/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-7,11H2
• InChI Key： NVXFTULJPIFMJJ-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=NC=C(C=C2)CN

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 57-59 °C
• Boiling Point: 358.2±32.0 °C at 760 mmHg
• Flash Point: 164.3±22.3 °C

6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines